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An objective guide for researchers, scientists, and drug development professionals on the

cross-validation of FLAC3D results with alternative numerical and analytical methods.

FLAC3D (Fast Lagrangian Analysis of Continua in 3 Dimensions) is a powerful numerical

modeling tool widely used in geotechnical engineering for analyzing the behavior of soil, rock,

and structures. Its explicit finite volume formulation is particularly well-suited for simulating

large deformations and material failure. However, for researchers and professionals,

understanding its performance relative to other established methods is crucial for robust model

validation and interpretation of results. This guide provides a comparative overview of FLAC3D

against the Finite Element Method (FEM), the Limit Equilibrium Method (LEM), the Discrete

Element Method (DEM), and analytical solutions, supported by experimental data and detailed

protocols.

FLAC3D vs. Finite Element Method (FEM)
The Finite Element Method is a widely used numerical technique for solving problems in

engineering and mathematical physics. In geotechnical engineering, software like PLAXIS and

Abaqus are common FEM-based tools. While both FLAC3D and FEM can solve similar

problems, their fundamental approaches differ, leading to variations in results, particularly in

scenarios involving large strains and material failure.

Tunneling-Induced Ground Settlement: A Comparative
Study
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A key area of comparison is the prediction of ground settlement due to tunneling. The following

data is from a study comparing the performance of FLAC3D and PLAXIS 3D against monitored

data for a tunnel excavation.

Method/Model Maximum Surface Settlement (mm)

FLAC3D (Mohr-Coulomb) -22.5

PLAXIS 3D (Mohr-Coulomb) -21.8

Monitored Data -20.0

Peck's Formula -18.5

Experimental Protocol: Tunneling Simulation

The numerical analysis of tunneling-induced ground movement was conducted using both

FLAC3D and PLAXIS 3D. The objective was to predict the surface settlement and compare it

with in-situ monitoring data.

Model Geometry: A three-dimensional model of the tunnel and surrounding soil was created.

The tunnel had a diameter of 6 meters and was located at a depth of 15 meters.

Material Properties: The soil was modeled using the Mohr-Coulomb constitutive model. The

key parameters included a Young's modulus of 50 MPa, a Poisson's ratio of 0.3, a cohesion

of 10 kPa, and a friction angle of 25 degrees.

Boundary Conditions: The bottom boundary of the model was fixed, while the lateral

boundaries were constrained in the horizontal direction.

Simulation Steps: The simulation involved an initial state of geostatic stress, followed by the

excavation of the tunnel in stages to replicate the construction sequence.

FLAC3D vs. Limit Equilibrium Method (LEM)
The Limit Equilibrium Method is a traditional and widely used approach for slope stability

analysis. It involves calculating the factor of safety (FOS) by analyzing the equilibrium of a
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potential sliding mass. While simpler than numerical modeling, LEM relies on assumptions

about the failure surface and interslice forces.

Slope Stability Analysis: Factor of Safety Comparison
The following table presents a comparison of the Factor of Safety (FOS) for a simple

homogeneous slope calculated using FLAC3D's shear strength reduction (SSR) technique and

various LEM methods.

Analysis Method Factor of Safety (FOS)

FLAC3D (SSR) 1.38

LEM - Bishop Simplified 1.42

LEM - Janbu Simplified 1.35

LEM - Spencer 1.42

Experimental Protocol: Slope Stability Analysis

The stability of a homogeneous soil slope was analyzed to compare the Factor of Safety

calculated by FLAC3D and various Limit Equilibrium Methods.

Slope Geometry: The slope had a height of 10 meters and an angle of 2:1 (horizontal to

vertical).

Material Properties: The soil was modeled with a Mohr-Coulomb material model with a

cohesion of 12 kPa, a friction angle of 20°, and a unit weight of 20 kN/m³.

FLAC3D (SSR Method): The shear strength reduction method was employed in FLAC3D.

This technique involves progressively reducing the soil's shear strength parameters

(cohesion and friction angle) until failure is initiated. The factor of safety is the ratio of the

initial shear strength to the strength at failure.

Limit Equilibrium Methods: The analysis was performed using several common LEM

techniques, including the Bishop Simplified, Janbu Simplified, and Spencer methods, which

differ in their assumptions regarding interslice forces.
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FLAC3D vs. Discrete Element Method (DEM)
The Discrete Element Method, implemented in software like 3DEC, is ideal for modeling

discontinuous media such as jointed rock masses. Unlike continuum methods like FLAC3D,

DEM explicitly models the interactions between individual blocks or particles. For problems

involving a few well-defined discontinuities, a comparison between FLAC3D with interfaces and

DEM can be insightful.

Benchmarking with a Single Fracture Model
A benchmark study compared FLAC3D (version 9 with zone-joint logic) and 3DEC for a model

with a single fracture. The results for slip on a circular fracture subjected to a uniform load were

compared.

Software Maximum Slip (m)

FLAC3D v9 (zone-joint) 0.48

3DEC 0.50

Other Numerical Codes (Average) 0.49

Experimental Protocol: Single Fracture Benchmark

This benchmark problem involved simulating the slip on a single circular fracture under a

uniform load to compare the performance of FLAC3D and 3DEC.

Model Setup: A single, horizontal, circular fracture with a defined radius was embedded in a

rock mass.

Material and Joint Properties: The rock mass was modeled as elastic, while the fracture was

assigned normal and shear stiffnesses, and a friction angle.

Loading Conditions: A uniform normal stress was applied to the top of the model to induce

slip on the fracture.

Analysis: The simulation was run to equilibrium, and the maximum slip displacement on the

fracture plane was recorded and compared between the different software.[1]
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FLAC3D vs. Analytical Solutions
Validation against analytical solutions is a fundamental step in verifying the accuracy of any

numerical modeling software for well-defined problems. For a circular tunnel in an elastic

medium, a closed-form analytical solution exists, providing a clear benchmark for FLAC3D's

performance.

Lined Circular Tunnel in an Elastic Medium
The displacements and internal forces in a shotcrete-lined circular tunnel were computed using

FLAC3D and compared with the analytical solution by Einstein and Schwartz (1979). The

comparison for the no-slip condition at the ground-support interface is presented below.

Parameter FLAC3D Result Analytical Solution

Radial Displacement at Crown

(mm)
-1.53 -1.50

Tangential Displacement at

Springline (mm)
0.76 0.75

Axial Thrust at Crown (kN/m) 1250 1230

Bending Moment at Crown

(kNm/m)
85 88

Experimental Protocol: Analytical Validation of a Circular Tunnel

This validation exercise compares the results of a FLAC3D model of a lined circular tunnel with

a known analytical solution.[2][3][4]

Problem Definition: A circular tunnel with a 5 m radius is located at a 30 m depth in an elastic

soil. The in-situ stresses are anisotropic, with a vertical stress of 600 kPa and a horizontal

stress of 300 kPa. The tunnel is supported by a 125 mm thick shotcrete liner.

Material Properties: The soil is defined with a Young's modulus of 48 MPa and a Poisson's

ratio of 0.34. The shotcrete liner has a Young's modulus of 25 GPa and a Poisson's ratio of

0.15.
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Analysis Conditions: The model is analyzed under plane-strain conditions, assuming the

support is installed simultaneously with the excavation. The interface between the liner and

the soil is modeled for a no-slip condition.

Comparison: The radial and tangential displacements of the liner, as well as the axial thrust

and bending moment within the liner, are calculated in FLAC3D and compared to the values

obtained from the analytical solution.[2][3][4]

Visualizing a Comparative Workflow: Slope Stability
Analysis
The following diagram illustrates the typical workflow for a comparative slope stability analysis

using both FLAC3D and the Limit Equilibrium Method.
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Caption: Workflow for slope stability analysis comparison.

Signaling Pathway for Numerical Model Validation
The process of validating a numerical model like FLAC3D involves a series of interconnected

steps, from conceptualization to final validation against real-world data.
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Caption: General workflow for numerical model validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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